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Compound of Interest

Compound Name: 3-Methoxybutanal

Cat. No.: B3384146 Get Quote

This guide serves as a resource for researchers, scientists, and drug development

professionals on identifying reputable suppliers for 3-Methoxybutanal (CAS No. 5281-76-5). It

includes key chemical identifiers, a protocol for supplier qualification, and a list of potential

vendors.

Chemical Profile: 3-Methoxybutanal
A clear understanding of the compound's properties is the first step in sourcing. All researchers

should verify these details against their specific experimental requirements.

Property Value Source

CAS Number 5281-76-5 [1][2]

Molecular Formula C₅H₁₀O₂ [1][3]

Molecular Weight 102.13 g/mol [1][2]

IUPAC Name 3-methoxybutanal [2]

Synonyms
3-Methoxy butyraldehyde, β-

Methoxybutyraldehyde
[3]

Density 0.887 g/cm³ [3]

Boiling Point 127.8°C at 760 mmHg [3]

Flash Point 26.2°C [3]
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Reputable Suppliers and Sourcing Considerations
Procuring research chemicals, particularly rare or specialized ones, requires careful vetting of

suppliers. The following are established distributors in the life science and chemical synthesis

industries where 3-Methoxybutanal may be sourced.

Sigma-Aldrich (Merck): A prominent global supplier offering a vast catalog of chemicals for

research and production. They list 3-Methoxybutanal under their "AldrichCPR" brand, which

is designated for early discovery researchers as part of a collection of rare chemicals.

Important Note: For this specific product, Sigma-Aldrich states that it is sold "AS-IS," and

analytical data is not collected by the company. The buyer assumes full responsibility for

confirming the product's identity and purity. While Certificates of Analysis (COA) and

Certificates of Origin (COO) are listed as key documents, their content may be limited for

such products.

Other Major Scientific Suppliers: While not appearing in the top search results for this

specific compound, researchers should also consider querying the catalogs of other major

reputable suppliers known for their comprehensive offerings, such as:

Thermo Fisher Scientific

TCI (Tokyo Chemical Industry)

VWR (Avantor)

Protocol for Supplier Qualification and Chemical
Procurement
A systematic approach to procurement is critical to ensure the quality and integrity of research

materials.

Step 1: Initial Supplier Screening

Identify potential suppliers through chemical search engines (e.g., PubChem, ChemSpider)

and direct catalog searches of major distributors like Sigma-Aldrich.
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Shortlist suppliers that list the exact CAS number (5281-76-5).

Step 2: Documentation Review

Request or download the Safety Data Sheet (SDS) for handling and safety protocols.

Request a lot-specific Certificate of Analysis (COA). A typical COA includes:

Compound identification (Name, CAS, Lot Number).

Measured physical properties.

Purity assessment results (e.g., via HPLC, GC, NMR).

Date of release and retest/expiry date.[4]

For compounds like this one sold "as-is", scrutinize the available documentation to

understand what quality guarantees are provided, if any.

Step 3: Purity and Grade Verification

Confirm that the offered purity (e.g., >95%, >98%) meets the sensitivity requirements of the

intended application.

Be aware that for some rare chemicals, extensive analytical data may not be provided by the

supplier, and independent verification by the research lab may be necessary upon receipt.

Step 4: Quotation and Lead Time

Contact qualified suppliers for price quotations, available quantities (e.g., mg, g), and

estimated delivery times.

Inquire about shipping and storage conditions (e.g., temperature requirements).

Step 5: Purchase and Incoming Quality Control

Place the order with the selected supplier.

Upon receipt, log the chemical into the laboratory inventory system.
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It is best practice, especially for critical applications or when supplier data is limited, to

perform in-house analytical verification (e.g., NMR, mass spectrometry) to confirm identity

and purity before use.

Workflow and Logic Diagrams
To visualize the procurement process, the following diagrams illustrate the logical flow for

selecting a supplier and qualifying a chemical.
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Caption: Workflow for Chemical Supplier Selection and Procurement.
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Reputable Supplier Criteria

Provides Exact CAS Match Offers Lot-Specific COA Provides Safety Data Sheet Specifies Product Purity Offers Technical Support
Established Industry

Reputation

Click to download full resolution via product page

Caption: Key Criteria for Evaluating Chemical Suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3384146?utm_src=pdf-body-img
https://www.benchchem.com/product/b3384146?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5281765&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/98040
https://www.lookchem.com/ProductWholeProperty_LCPL408818.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/408069
https://www.benchchem.com/product/b3384146#reputable-suppliers-of-3-methoxybutanal-for-laboratory-research
https://www.benchchem.com/product/b3384146#reputable-suppliers-of-3-methoxybutanal-for-laboratory-research
https://www.benchchem.com/product/b3384146#reputable-suppliers-of-3-methoxybutanal-for-laboratory-research
https://www.benchchem.com/product/b3384146#reputable-suppliers-of-3-methoxybutanal-for-laboratory-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3384146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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